Cas no 62407-06-1 ([1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-1-phenyl-)

• Product name: [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-1-phenyl-
• CAS No: 62407-06-1
• MF: C₁₈H₁₆N₂O
• MW: 276.332444190979
• CID: 445813
• PubChem ID: 71386687

[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-1-phenyl-
• 3,8-dimethyl-1-phenyl-4H-chromeno[4,3-c]pyrazole
• 3,8-Dimethyl-1-phenyl-1,4-dihydro[1]benzopyrano[4,3-c]pyrazole
• 3,8-Dimethyl-1-phenyl-1,4-dihydrochromeno[4,3-c]pyrazole
• DTXSID80808849
• 62407-06-1

• Inchi： InChI=1S/C18H16N2O/c1-12-8-9-17-15(10-12)18-16(11-21-17)13(2)19-20(18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3
• InChI Key： IQDIPRNEAVNJDO-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)OCC3=C2N(N=C3C)C4=CC=CC=C4

Computed Properties

• Exact Mass: 276.12638
• Monoisotopic Mass: 276.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05